Cas no 2679950-96-8 (rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans)

• Product Name: rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans
• CAS No: 2679950-96-8
• MF: C₁₃H₂₈O₂Si
• MW: 244.445725440979
• MDL: MFCD34183416
• CID: 5645123
• PubChem ID: 165911113
• Update Time: 2025-06-08

rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,3R)-3-{[(tert-butyldimethylsilyl)oxy]methyl}-2,2-dimethylcyclopropyl]methanol
• EN300-28263068
• 2679950-96-8
• rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans

• MDL： MFCD34183416
• Inchi： 1S/C13H28O2Si/c1-12(2,3)16(6,7)15-9-11-10(8-14)13(11,4)5/h10-11,14H,8-9H2,1-7H3/t10-,11-/m1/s1
• InChI Key： BSHHLOFBUPRGFG-GHMZBOCLSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@@H](CO)C1(C)C

Computed Properties

• Exact Mass: 244.185856666g/mol
• Monoisotopic Mass: 244.185856666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans

Latest Research on rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans (CAS: 2679950-96-8)

In recent years, the compound rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans (CAS: 2679950-96-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug synthesis and therapeutic development. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential pharmaceutical applications.

The compound, characterized by its unique cyclopropyl structure and tert-butyldimethylsilyl (TBDMS) protecting group, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of antiviral and anticancer agents, leveraging its stereochemical properties to enhance drug efficacy and selectivity. The CAS number 2679950-96-8 serves as a critical identifier for researchers tracking its progress in the literature and patent databases.

One of the most notable advancements involves the optimization of synthetic routes for rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, enantioselective synthesis method that significantly reduces byproducts and improves scalability. This breakthrough is expected to facilitate its broader use in industrial-scale pharmaceutical production.

In terms of biological activity, recent in vitro and in vivo studies have revealed promising results. The compound has shown inhibitory effects against specific viral proteases, making it a candidate for further development in antiviral therapies. Additionally, its interaction with cellular targets involved in apoptosis regulation has sparked interest in its potential as an anticancer agent. Researchers are currently investigating its mechanism of action and optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

Looking ahead, the pharmaceutical industry is keenly monitoring the progress of rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans as it moves through preclinical and clinical trials. Its versatility as a building block for complex drug molecules positions it as a valuable asset in the development of next-generation therapeutics. Future research directions may include exploring its applications in combination therapies and targeted drug delivery systems.

In conclusion, the compound rac-(1R,3R)-3-{(tert-butyldimethylsilyl)oxymethyl}-2,2-dimethylcyclopropylmethanol, trans (CAS: 2679950-96-8) represents a promising area of research in chemical biology and medicinal chemistry. Continued advancements in its synthesis and biological evaluation are expected to unlock new opportunities for therapeutic innovation. Researchers and industry professionals are encouraged to stay updated on the latest developments in this rapidly evolving field.